2,2,3,3-tetrafluoro-1-methylcyclobutane-1-carboxylic acid
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2,3,3-tetrafluoro-1-methylcyclobutane-1-carboxylic acid involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,2,3,3-tetrafluoro-1-methylcyclobutene", "Potassium permanganate", "Sodium hydroxide", "Sulfuric acid", "Water", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Magnesium sulfate", "Diethyl ether", "Ethyl acetate", "Sodium carbonate", "Carbon dioxide" ], "Reaction": [ "1. 2,2,3,3-tetrafluoro-1-methylcyclobutene is reacted with potassium permanganate in the presence of sulfuric acid and water to form 2,2,3,3-tetrafluoro-1-methylcyclobutan-1-ol.", "2. The resulting alcohol is then treated with sodium hydroxide to form the corresponding carboxylic acid.", "3. The carboxylic acid is then converted to the acid chloride using thionyl chloride.", "4. The acid chloride is then reacted with sodium bicarbonate to form the corresponding acid.", "5. The acid is purified by recrystallization from ethyl acetate.", "6. The final product, 2,2,3,3-tetrafluoro-1-methylcyclobutane-1-carboxylic acid, is obtained by treating the purified acid with magnesium sulfate and diethyl ether, followed by filtration and evaporation of the solvent.", "7. The crude product is then dissolved in ethyl acetate and treated with sodium carbonate and carbon dioxide to remove any remaining impurities.", "8. The purified product is obtained by recrystallization from ethyl acetate." ] } | |
CAS RN |
378-24-5 |
Product Name |
2,2,3,3-tetrafluoro-1-methylcyclobutane-1-carboxylic acid |
Molecular Formula |
C6H6F4O2 |
Molecular Weight |
186.1 |
Purity |
95 |
Origin of Product |
United States |
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